
An In-depth Technical Guide on the Molecular
Structures of Anhydroglucose and Glucose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anhydroglucose

Cat. No.: B10753087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the molecular structures of

anhydroglucose, specifically 1,6-anhydro-β-D-glucopyranose (levoglucosan), and its parent

monosaccharide, β-D-glucose. This document delves into their structural distinctions,

physicochemical properties, and key chemical transformations, offering valuable insights for

researchers in carbohydrate chemistry, drug development, and materials science.

Core Molecular Structure Comparison
The fundamental difference between β-D-glucose and 1,6-anhydro-β-D-glucopyranose lies in

the presence of an intramolecular 1,6-glycosidic bond in the latter. This bond forms a second,

five-membered ring, creating a rigid, bicyclic structure. This structural constraint significantly

impacts the molecule's conformation and reactivity compared to the more flexible single-ring

structure of β-D-glucose.

Below is a visual representation of the structural relationship between β-D-glucose and the

formation of 1,6-anhydro-β-D-glucopyranose through intramolecular dehydration.
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Acid-Catalyzed Hydrolysis of Levoglucosan
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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